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Compound of Interest

Compound Name: Chitohexaose hexahydrochloride

Cat. No.: B12411846 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chitohexaose, an oligosaccharide derived from chitin, and its hydrochloride salt, chitohexaose
hexahydrochloride, are of significant interest in biomedical and pharmaceutical research due

to their biocompatibility, biodegradability, and various biological activities. A fundamental

understanding of the solubility of chitohexaose hexahydrochloride in different solvents is

crucial for its application in drug delivery, tissue engineering, and other biomedical fields. This

technical guide provides a comprehensive overview of the solubility characteristics of

chitohexaose hexahydrochloride, outlines a detailed protocol for its solubility determination,

and discusses the key factors influencing its solubility.

While specific quantitative solubility data for chitohexaose hexahydrochloride is not

extensively documented in publicly available literature, this guide synthesizes information on

the solubility of related chitosan oligosaccharides to provide a predictive overview and a robust

experimental framework for researchers to determine precise solubility values in their systems

of interest.

Physicochemical Properties of Chitohexaose
Hexahydrochloride
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Property Value Reference

Synonyms Chitohexaose 6HCl [1]

Molecular Formula C36H68N6O25·6HCl [1]

Molecular Weight 1203.72 g/mol [1]

Appearance

Off-white to pale yellow

powder or flocculent

lyophilisate

[2]

Purity ≥ 96% (HPLC) [1]

Storage
Store at room temperature or

2-8°C
[2][3]

Qualitative Solubility Profile
Based on the general principles of oligosaccharide and chitosan chemistry, a qualitative

solubility profile for chitohexaose hexahydrochloride can be inferred. The presence of

multiple hydroxyl and protonated amino groups renders the molecule highly polar.
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Solvent Predicted Solubility Rationale

Water Highly Soluble

The hydrochloride salt of the

chitosan oligosaccharide is

expected to be readily soluble

in water due to the strong ion-

dipole interactions between the

protonated amino groups and

water molecules, as well as

hydrogen bonding with the

hydroxyl groups. The solubility

of low molecular weight

chitosan hydrochlorides in

water can be very high, often

exceeding 98%.[2]

Aqueous Buffers (pH < 7) Highly Soluble

Solubility is expected to be

high in acidic to neutral

aqueous buffers. Chitosan

itself is soluble in mildly acidic

aqueous environments

(typically below pH 6.0) where

its amino groups are

protonated.[4]

Ethanol Sparingly Soluble to Insoluble

Oligosaccharides generally

exhibit poor solubility in

alcohols like ethanol. The less

polar nature of ethanol

compared to water makes it a

less effective solvent for the

highly polar chitohexaose

hexahydrochloride.

Methanol Sparingly Soluble to Insoluble

Similar to ethanol, methanol is

a less favorable solvent than

water for polar

oligosaccharides.
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Dimethyl Sulfoxide (DMSO) Potentially Soluble

DMSO is a polar aprotic

solvent capable of dissolving a

wide range of polar and

nonpolar compounds. It may

serve as a suitable solvent for

chitohexaose

hexahydrochloride.

Acetone Insoluble

Acetone is a relatively

nonpolar solvent and is not

expected to dissolve highly

polar oligosaccharides.

Hexane Insoluble

Hexane is a nonpolar solvent

and will not dissolve

chitohexaose

hexahydrochloride.

Factors Influencing Solubility
The solubility of chitosan oligosaccharides, including chitohexaose hexahydrochloride, is a

complex property influenced by several factors. Understanding these factors is critical for

controlling and optimizing its dissolution for various applications.
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Factors Affecting Solubility

pH of the Medium

Chitohexaose Hexahydrochloride
Solubility

Lower pH generally increases solubility by protonating amino groups

Temperature
Solubility of oligosaccharides in water often increases with temperature

Molecular Weight Solubility in water tends to decrease as molecular weight increases

Degree of Deacetylation

Higher degree of deacetylation can influence solubility

Ionic Strength

High salt concentrations can lead to a 'salting-out' effect, reducing solubility

Click to download full resolution via product page

Figure 1. Key factors influencing the solubility of chitohexaose hexahydrochloride.

Experimental Protocol for Solubility Determination
The following protocol outlines a robust method for the quantitative determination of

chitohexaose hexahydrochloride solubility using the shake-flask method, followed by High-

Performance Liquid Chromatography (HPLC) for quantification.

Materials and Reagents
Chitohexaose Hexahydrochloride (purity ≥ 96%)
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Deionized water (18.2 MΩ·cm)

Methanol (HPLC grade)

Ethanol (analytical grade)

Dimethyl Sulfoxide (DMSO, analytical grade)

Phosphate Buffered Saline (PBS), pH 7.4

Hydrochloric acid and Sodium hydroxide for pH adjustment

Syringe filters (0.22 µm, compatible with the solvent)

Equipment
Analytical balance

Thermostatic orbital shaker

Centrifuge

pH meter

Vortex mixer

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g.,

Refractive Index Detector (RID) or Evaporative Light Scattering Detector (ELSD))

Amino-based or other suitable HPLC column for oligosaccharide analysis

Experimental Workflow
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Separate Undissolved Solid
(Centrifugation/Filtration)
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Analyze by HPLC
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(using a calibration curve)
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Figure 2. Experimental workflow for determining the solubility of chitohexaose
hexahydrochloride.

Detailed Procedure
Preparation of Solvent Systems: Prepare the desired solvents (e.g., deionized water, PBS,

ethanol, methanol, DMSO). For aqueous solutions, adjust the pH if necessary.

Sample Preparation: Add an excess amount of chitohexaose hexahydrochloride to a

known volume of the solvent in a sealed vial. The excess solid should be clearly visible.

Equilibration: Place the vials in a thermostatic orbital shaker set to the desired temperature

(e.g., 25°C or 37°C). Shake the samples for an extended period (e.g., 48-72 hours) to ensure

equilibrium is reached. Periodically check for the continued presence of undissolved solid.

Separation of Undissolved Solid: After equilibration, remove the vials and allow the

undissolved solid to settle. Carefully withdraw a sample of the supernatant. To ensure all

solid is removed, either centrifuge the sample at high speed (e.g., 10,000 x g for 15 minutes)

or filter the supernatant through a 0.22 µm syringe filter.

Sample Dilution: Accurately dilute the clear supernatant with the appropriate solvent to a

concentration that falls within the linear range of the analytical method.

Quantification by HPLC:

Calibration Curve: Prepare a series of standard solutions of chitohexaose
hexahydrochloride of known concentrations in the chosen solvent.

HPLC Analysis: Inject the standards and the diluted sample onto the HPLC system. A

common method for oligosaccharide analysis is using an amino-functionalized silica

column with an isocratic mobile phase of acetonitrile and water. Detection can be

performed using a Refractive Index Detector (RID) or an Evaporative Light Scattering

Detector (ELSD).

Calculation: Construct a calibration curve by plotting the peak area (or height) versus the

concentration of the standards. Use the equation of the line to determine the concentration

of the diluted sample. Calculate the original concentration in the saturated solution by

accounting for the dilution factor.
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Conclusion
While specific quantitative solubility data for chitohexaose hexahydrochloride remains to be

extensively published, its chemical structure strongly suggests high aqueous solubility,

particularly in acidic to neutral conditions, and limited solubility in most organic solvents. The

provided experimental protocol offers a reliable and standardized method for researchers to

determine the precise solubility of this promising oligosaccharide in various solvents and

conditions. Such data is invaluable for the rational design and development of novel

formulations and delivery systems in the pharmaceutical and biomedical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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